(2Z)-2-(3-methoxybenzylidene)-6-methyl-7H-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7(2H)-dione

Specification

• CAS No.: 606954-33-0
• Molecular Formula: C14H11N3O3S
• Molecular Weight: 301.32g/mol
• IUPAC Name: (2Z)-2-[(3-methoxyphenyl)methylidene]-6-methyl-[1,3]thiazolo[3,2-b][1,2,4]triazine-3,7-dione
• Standard InChI: InChI=1S/C14H11N3O3S/c1-8-12(18)15-14-17(16-8)13(19)11(21-14)7-9-4-3-5-10(6-9)20-2/h3-7H,1-2H3/b11-7-
• Standard InChI Key: YJJVBAWIPDBWQY-XFFZJAGNSA-N
• Isomeric SMILES: CC1=NN2C(=O)/C(=C/C3=CC(=CC=C3)OC)/SC2=NC1=O
• SMILES: CC1=NN2C(=O)C(=CC3=CC(=CC=C3)OC)SC2=NC1=O
• Canonical SMILES: CC1=NN2C(=O)C(=CC3=CC(=CC=C3)OC)SC2=NC1=O

Introduction

Synthesis and Chemical Reactions

• Synthesis Methods: The synthesis of similar thiazolo-triazine compounds often involves multi-step reactions. These may include condensation reactions between appropriate precursors to form the thiazole and triazine rings.

• Chemical Reactions: These compounds can undergo various chemical reactions, such as substitution or addition reactions, depending on the substituents present. These reactions can be used to modify the compound for enhanced properties or to synthesize related compounds.

Biological Activities and Applications

• Pharmacological Properties: Compounds with the thiazolo-triazine structure have shown potential as antimicrobial and anticancer agents. They may act by inhibiting specific enzymes or modulating cellular signaling pathways.

• Potential Applications: Given their pharmacological properties, these compounds could be used in the development of new drugs for treating infections and cancer.

Safety and Handling

• Toxicity: Similar compounds, such as (2Z)-2-(4-ethoxy-3-methoxybenzylidene)-6-methyl-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione, are known to cause skin irritation and serious eye irritation. Therefore, handling these compounds requires appropriate protective measures.

Data Table: Comparison of Similar Compounds

Compound	Molecular Formula	Potential Biological Activities
(2Z)-2-(5-bromo-2-methoxybenzylidene)-6-methyl-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione	C14H10BrN3O3S	Antimicrobial, anticancer
(2Z)-2-(4-ethoxy-3-methoxybenzylidene)-6-methyl-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione	C16H15N3O4S	Potential antimicrobial, anticancer
(2Z)-2-(2,4-dichlorobenzylidene)-6-(4-fluorobenzyl)-7H-thiazolo[3,2-b]triazine-3,7(2H)-dione	Not specified	Potential antimicrobial, anticancer